PHENOLSULFONIC ACID

• CAS No.: 1333-39-7
• Product Name: PHENOLSULFONIC ACID
• Molecular Formula: C6H6O4S
• Molecular Weight: 174.18 g/mol
• IUPAC Name: 2-hydroxybenzenesulfonic acid
• Standard InChI: InChI=1S/C6H6O4S/c7-5-3-1-2-4-6(5)11(8,9)10/h1-4,7H,(H,8,9,10)
• Standard InChIKey: IULJSGIJJZZUMF-UHFFFAOYSA-N
• SMILES: C1=CC=C(C(=C1)O)S(=O)(=O)O
• Canonical SMILES: C1=CC=C(C(=C1)O)S(=O)(=O)O
• Physical Description: Phenolsulfonic acid, liquid appears as a yellowish liquid that becomes brown on exposure to air. Soluble in alcohol. Irritating to mucous membranes, skin, and eyes. Moderately toxic by ingestion. Used as a laboratory reagent, in water analysis and in the manufacture of pharmaceuticals. A mixture of ortho and para isomers.; Liquid
• Description: Phenolsulfonic acid, liquid appears as a yellowish liquid that becomes brown on exposure to air. Soluble in alcohol. Irritating to mucous membranes, skin, and eyes. Moderately toxic by ingestion. Used as a laboratory reagent, in water analysis and in the manufacture of pharmaceuticals. A mixture of ortho and para isomers.; 2-hydroxybenzenesulfonic acid is an arenesulfonic acid that is phenol substituted by a sulfo group at C-2. It has a role as a metabolite. It derives from a phenol.
• Solubility: Miscible with water, alcohol /4-Hydroxybenzenesulfonic acid/
• PubChem Compound: 11867
• Last Modified: Nov 11 2021